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Compound of Interest

Compound Name:
3-Chloroisoxazole-5-carboxylic

acid

CAS No.: 20724-56-5

Cat. No.: B1265908

Get Quote

Executive Summary & Chemical Profile
This guide details the analytical strategy for 3-Chloroisoxazole-5-carboxylic acid, a critical

intermediate in the synthesis of isoxazole-based pharmaceuticals (e.g., zonisamide analogs)

and agrochemicals. Due to its high polarity and acidic nature (pKa ~2.0–2.4), standard reverse-

phase HPLC often yields poor retention or peak tailing.

This protocol overcomes these challenges using a pH-suppressed Reverse Phase (RP-HPLC)

method for assay/purity and an LC-MS/MS method for trace impurity analysis.
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Property Data

Structure

![Structure Description: Isoxazole ring with a

Chlorine at position 3 and Carboxylic Acid at

position 5]

Formula C₄H₂ClNO₃

MW 147.52 g/mol

pKa (Calc.)
~2.2 (Strongly Acidic due to electron-

withdrawing Cl and Heterocycle)

Solubility
Soluble in Methanol, Acetonitrile, DMSO;

Sparingly soluble in water (pH dependent)

UV Max ~220–230 nm

Analytical Strategy & Logic (Expertise)
The quantification of this molecule requires navigating two opposing forces: retention and

ionization.

The Retention Challenge: As a carboxylic acid with a low pKa (~2.2), the molecule exists

almost entirely as an anion (COO⁻) at neutral pH. Anions do not retain well on standard C18

columns, eluting in the void volume (t₀).

Solution: We must lower the mobile phase pH to < 2.5 (ideally 2.0) to protonate the acid

(COOH), rendering it neutral and hydrophobic enough to interact with the C18 stationary

phase.

The Detection Challenge:

UV: The molecule lacks an extended chromophore, absorbing primarily in the low UV

range (210–230 nm). High-purity solvents are required to minimize background noise.

MS: While low pH aids retention, it suppresses ionization in Negative Mode ESI (which

prefers high pH).
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Solution: For MS, we utilize Formic Acid (volatile) which provides a compromise pH (~2.7)

allowing sufficient retention while still permitting ionization in ESI(-) or ESI(+) modes.

Method Development Decision Tree

Critical Control Point

Sample Analysis Request

Define Analytical Goal

High Conc. Assay / Purity

> 0.1% w/w

Trace Impurity / GTI

< 100 ppm

Method A: HPLC-UV
(Phosphoric Acid Buffer)

Method B: LC-MS/MS
(Formic Acid)

pH < 2.2 Required
Use C18 or Polar Embedded

ESI (-) Mode Preferred
Monitor m/z 146 [M-H]-

Click to download full resolution via product page

Caption: Decision logic for selecting between HPLC-UV and LC-MS based on sensitivity

requirements and pKa constraints.

Method A: HPLC-UV (Assay & Purity)
Recommended for: Raw material release testing, reaction monitoring, and stability studies.

Chromatographic Conditions
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Parameter Setting Rationale

Column

Agilent Zorbax SB-C18 or

Waters XSelect HSS T3 (4.6 x

150 mm, 3.5 µm)

"SB" (Stable Bond) or "T3"

phases are designed to

withstand low pH and retain

polar acids.

Mobile Phase A
0.1% H₃PO₄ in Water (pH

~2.0)

Phosphoric acid suppresses

silanol activity and protonates

the analyte (COOH form).

Mobile Phase B Acetonitrile (HPLC Grade)

Provides strong elution

strength and low

backpressure.

Flow Rate 1.0 mL/min
Standard flow for 4.6 mm ID

columns.

Column Temp 30°C
Controls viscosity and

retention reproducibility.

Detection UV @ 220 nm

Maximize sensitivity; 254 nm

may be too weak for this

structure.

Injection Vol 5–10 µL
Adjust based on concentration

(target 0.5 mg/mL).

Gradient Program
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Time (min) % Mobile Phase B Event

0.0 5 Initial Hold (Equilibration)

2.0 5
Isocratic Hold (Retain polar

impurities)

12.0 60 Linear Gradient

15.0 90 Wash Step

15.1 5 Return to Initial

20.0 5 Re-equilibration

Sample Preparation Protocol
Diluent: 50:50 Water:Acetonitrile. (Do not use 100% organic; it causes peak distortion).

Stock Solution: Weigh 25 mg of 3-Chloroisoxazole-5-carboxylic acid into a 50 mL

volumetric flask. Dissolve in 10 mL Acetonitrile, sonicate for 5 mins, dilute to volume with

Water. (Conc: 0.5 mg/mL).

Filtration: Filter through a 0.22 µm PTFE or Nylon syringe filter.

Method B: LC-MS/MS (Trace Quantification)
Recommended for: Genotoxic impurity (GTI) screening or cleaning validation.

Mass Spectrometry Parameters
Ionization: Electrospray Ionization (ESI)

Polarity: Negative Mode (ESI-)

Note: While positive mode is common, the carboxylic acid moiety ionizes most efficiently in

negative mode ([M-H]⁻), yielding m/z 146.5.

Source Temp: 350°C
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Capillary Voltage: -2500 V

LC Conditions (MS Compatible)
Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Column: Phenomenex Kinetex 2.6µm C18 (2.1 x 100 mm).

Gradient: Steeper gradient than UV method (5% to 95% B over 8 mins) to sharpen peaks for

MS detection.

MRM Transitions (Multiple Reaction Monitoring)
Precursor Ion (m/z) Product Ion (m/z)

Collision Energy
(eV)

Interpretation

146.0 [M-H]⁻ 102.0 15
Loss of CO₂

(Decarboxylation)

146.0 [M-H]⁻ 35.0 25
Chlorine isotope

confirmation

Method Validation (Self-Validating System)
To ensure trustworthiness, the following System Suitability Tests (SST) must be passed before

every analysis run.

System Suitability Criteria
Retention Time (RT): Analyte must elute between 4.0 – 8.0 mins (Capacity factor k' > 2.0).

Tailing Factor (T): T ≤ 1.5. (If T > 1.5, the column is likely degrading or pH is too high).

Precision: %RSD of 5 replicate injections ≤ 2.0%.

Resolution: If synthetic precursors (e.g., 3-chloroisoxazole-5-methanol) are present,

Resolution (Rs) must be > 1.5.
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Linearity & Range
Range: 0.05 mg/mL to 0.75 mg/mL (for UV method).

Acceptance: R² > 0.999.

Troubleshooting & Critical Control Points
Workflow Diagram: Sample Prep to Data

Weigh Sample
(±0.1 mg)

Dissolve
(50% ACN/H2O)

Filter
(0.22 µm PTFE)

Inject HPLC
(10 µL)

Check SST
(Tailing < 1.5?)

Process DataYes

Adjust pH / Column

No

Click to download full resolution via product page

Caption: Operational workflow emphasizing the System Suitability Test (SST) checkpoint.

Common Issues
Peak Splitting:

Cause: Sample solvent is too strong (e.g., 100% MeOH).

Fix: Dilute sample in mobile phase or 50% water.

Drifting Retention Times:

Cause: Mobile phase pH is not stable or column is not equilibrated.

Fix: Ensure buffer (Phosphate) is used, not just acid addition. Equilibration time > 20 mins.

Low Sensitivity:

Cause: Detection wavelength incorrect.

Fix: Ensure 220 nm is used. 254 nm is only suitable for phenyl-substituted analogs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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